Cas no 23074-36-4 (2-bromobut-1-ene)

• Product Name: 2-bromobut-1-ene
• CAS No: 23074-36-4
• MF: C₄H₇Br
• MW: 135.002380609512
• MDL: MFCD00039178
• CID: 88409
• PubChem ID: 89990
• Update Time: 2025-04-18

2-bromobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-bromobut-1-ene
• 2-Bromo-1-butene
• 1-Butene,2-bromo
• 2-bromo-but-1-ene
• 2-Bromobutene
• E-2-bromobutene
• EINECS 245-412-3
• sec-butenyl bromide
• trans-2-bromobutene
• 1-Butene, 2-bromo-
• AS-57070
• NS00027344
• FT-0638290
• DTXSID7066853
• 1-Butene,2-bromo-
• MFCD00039178
• 2-bromo-l-butene
• AKOS006229187
• HQMXRIGBXOFKIU-UHFFFAOYSA-N
• 23074-36-4
• SCHEMBL478030
• DB-046068
• DTXCID4036805

• MDL： MFCD00039178
• Inchi： 1S/C4H7Br/c1-3-4(2)5/h2-3H2,1H3
• InChI Key： HQMXRIGBXOFKIU-UHFFFAOYSA-N
• SMILES： BrC(=C)CC

Computed Properties

• Exact Mass: 133.97300
• Monoisotopic Mass: 133.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 38.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.3063
• Melting Point: -133.4°C
• Boiling Point: 88.05°C
• Flash Point: 11.6 °C
• Refractive Index: 1.4525
• Water Partition Coefficient: Soluble in ethanol, acetone and benzene. Not miscible in water.
• PSA: 0.00000
• LogP: 2.30500
• Vapor Pressure: 70.1±0.1 mmHg at 25°C

2-bromobut-1-ene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3295
• Hazard Category Code： 10
• Safety Instruction： S3/7-S9-S16-S29-S33
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)